Cas no 71654-37-0 (4-(trifluoromethyl)-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 4-(trifluoromethyl)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 71654-37-0
• CID: 4657707
• Update Time: 2025-06-22

4-(trifluoromethyl)-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)-2,3-dihydro-1lambda6-thiophene-1,1-dione

Additional information on 4-(trifluoromethyl)-2,3-dihydro-1lambda6-thiophene-1,1-dione

4-(Trifluoromethyl)-2,3-Dihydro-1λ6-Thiophene-1,1-Dione: A Comprehensive Overview

4-(Trifluoromethyl)-2,3-dihydro-1λ6-thiophene-1,1-dione, also known by its CAS registry number CAS No. 71654-37-0, is a unique organic compound with a distinctive sulfur-containing heterocyclic structure. This compound belongs to the class of thiophenediones, which are known for their versatile applications in various fields of chemistry and materials science. The molecule features a thiophene ring system with two adjacent ketone groups and a trifluoromethyl substituent, making it highly functionalized and potentially useful in diverse chemical reactions and industrial processes.

The core structure of 4-(Trifluoromethyl)-2,3-dihydro-1λ6-thiophene-1,1-dione consists of a five-membered thiophene ring with two ketone groups at positions 1 and 2. The presence of the trifluoromethyl group at position 4 introduces significant electron-withdrawing effects, which can influence the electronic properties of the molecule. This structural feature makes the compound particularly interesting for applications in electron-deficient systems, such as in organic electronics or as intermediates in the synthesis of more complex molecules.

Recent studies have highlighted the potential of CAS No. 71654-37-0 in the field of organic synthesis. Researchers have explored its use as a building block for constructing more intricate molecular architectures. For instance, the compound has been employed in the synthesis of bioactive molecules, where its electron-deficient nature facilitates key transformations such as nucleophilic additions and cycloadditions. These findings underscore its importance as a versatile precursor in medicinal chemistry.

In addition to its role in organic synthesis, 4-(Trifluoromethyl)-2,3-dihydro-1λ6-thiophene-1,1-dione has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of new catalysts for industrial processes. For example, recent research has demonstrated its utility in catalytic cycles involving carbon-carbon bond formation, which is critical for the production of fine chemicals and pharmaceuticals.

The electronic properties of this compound have also been studied extensively. Computational studies have revealed that the trifluoromethyl group significantly alters the frontier molecular orbitals of the thiophenedione system, enhancing its reactivity towards electrophilic species. This property makes it an attractive candidate for use in electrochemical applications, such as batteries and sensors.

From an environmental perspective, understanding the degradation pathways of CAS No. 71654-37-0 is crucial for assessing its potential impact on ecosystems. Recent investigations have focused on its biodegradation under aerobic conditions, revealing that it undergoes rapid transformation under specific microbial communities. These studies are essential for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 4-(Trifluoromethyl)-2,3-dihydro-1λ6-thiophene-1,1-dione, or CAS No. 71654-37-0, is a multifaceted compound with a wide range of applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemical technologies.